Cas no 924-42-5 (N-(Hydroxymethyl)acrylamide)

N-(Hydroxymethyl)acrylamide is a versatile amide monomer exhibiting improved reactivity in free radical polymerization reactions. Its high functionality and stability facilitate the formation of homopolymers or copolymers with enhanced thermal, mechanical, and chemical resistance properties.
N-(Hydroxymethyl)acrylamide structure
N-(Hydroxymethyl)acrylamide structure
Product Name:N-(Hydroxymethyl)acrylamide
CAS No:924-42-5
MF:C4H7NO2
MW:101.103881120682
MDL:MFCD00004597
CID:40237
PubChem ID:87572604
Update Time:2025-10-10

N-(Hydroxymethyl)acrylamide Chemical and Physical Properties

Names and Identifiers

    • METHYLOLACRYLAMIDE
    • n-(hydroxymethyl)-2-propenamide
    • N-(HYDROXYMETHYL)ACRYLAMIDE
    • N-METHYLOLACRYLAMIDE
    • 2-Propenamide,N-(hydroxymethyl)-
    • Acrylamide, N-(hydroxymethyl)-
    • Monomethylolacrylamide
    • n-(hydroxymethyl)-2-propenamid
    • n-(hydroxymethyl)-acrylamid
    • NCI-C60333
    • NM-AMD
    • N-Methanolacrylamide
    • N-Methyloacrylamide
    • Uramine T 80
    • Yuramin T 80
    • Methylolacrylamidesolution
    • N-MAN
    • N-Hydroxymethyl acrylamide
    • N-hydroxymethylacrylamide
    • N-Methylol Acrylamide
    • 2-Propenamide, N-(hydroxymethyl)-
    • Hydroxymethylacrylamide
    • N-MAM
    • N-(hydroxymethyl)prop-2-enamide
    • W8W68JL80Q
    • CNCOEDD
    • Acrylamide, N-(hydroxymethyl)- (6CI, 8CI)
    • N-(Hydroxymethyl)-2-propenamide (ACI)
    • Cylink NMA
    • MH 100
    • MH 100 (amide)
    • N-MAM P
    • N-NBM
    • NMA 48
    • NMA 60
    • NSC 553
    • Rocagil BT
    • U-Ramin T 80
    • N-(Hydroxymethyl)acrylamide
    • MDL： MFCD00004597
    • Inchi： 1S/C4H7NO2/c1-2-4(7)5-3-6/h2,6H,1,3H2,(H,5,7)
    • InChI Key： CNCOEDDPFOAUMB-UHFFFAOYSA-N
    • SMILES： O=C(NCO)C=C
    • BRN： 0506646

Computed Properties

  • Exact Mass: 101.04800
  • Monoisotopic Mass: 101.047678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 79.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.5
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.074 g/mL at 25 °C
  • Melting Point: 75.0 to 79.0 deg-C
  • Boiling Point: 277°C(lit.)
  • Flash Point: Fahrenheit: >199.4 ° f
    Celsius: >93 ° c
  • Refractive Index: n20/D 1.413
  • Water Partition Coefficient: <0.1 g/100 mL at 20.5 ºC
  • PSA: 49.33000
  • LogP: -0.37070
  • Color/Form: 48 wt. % in H2O
  • Solubility: It is very soluble in water and almost insoluble in hydrophobic solvents such as hydrocarbons and halogenated hydrocarbons.
  • Sensitiveness: Sensitive to light

N-(Hydroxymethyl)acrylamide Security Information

N-(Hydroxymethyl)acrylamide Customs Data

  • HS CODE：29241990
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(Hydroxymethyl)acrylamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M108949-25g
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ChemScence
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N-(Hydroxymethyl)acrylamide Production Method

Production Method 1

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: 4-Methoxyphenol Catalysts: Triethylamine Solvents: Trichloroethylene ;  pH 9.5, 50 °C; 4 h, 50 °C; 50 °C → 15 °C
Reference
Preparation of n-hydroxymethylacrylamide with trichloroethylene as solvent
, China, , ,

Production Method 2

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: Polyformaldehyde Catalysts: Sodium methoxide Solvents: Acetone ;  rt → 45 °C; pH 9 - 9.3, 42 - 45 °C
1.2 1 h, pH 8.5, 42 - 45 °C
1.3 Reagents: Phthalic acid ;  pH 7 - 8; 21 - 23 °C
Reference
Method for preparing n-hydroxymethyl acrylamide crystal
, China, , ,

Production Method 3

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: 4-Methoxyphenol Catalysts: Tetramethylammonium hydroxide Solvents: Water ;  60 °C; 3 h, 60 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 7.5 - 8.0
Reference
Method for synthesizing and crystallizing high-purity N-hydroxymethyl acrylamide
, China, , ,

Production Method 4

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Solvents: Water ;  1 - 1.5 h, pH 7 - 9, 35 - 40 °C
Reference
Copolymerization of acrylic acid with acrylamide biuret derivatives
Sirekanyan, I. N.; Kalantaryan, A. V.; Akopyan, G. V.; Eripyan, M. L., Russian Journal of Applied Chemistry, 2014, 87(10), 1570-1574

Production Method 5

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: Citric acid ,  Hydroxyquinone Solvents: Water ;  rt → 90 °C; 3 h, 90 °C
Reference
Study of the Composition and Physicochemical Properties of a Modifying Additive to a Lignosulfonate Drilling Reagent
Badikova, A. D.; Kulyashova, I. N.; Mustafin, A. G.; Safina, A. R.; R. Kireeva, D.; et al, Chemistry and Technology of Fuels and Oils, 2023, 59(2), 249-254

Production Method 6

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  2 h, pH 11.0, 45 °C
1.2 Reagents: Sulfuric acid ;  pH 3.6
1.3 Reagents: 4-Methoxyphenol Catalysts: Copper sulfate ;  45 °C → 25 °C
Reference
Preparation of functional monomer etherified N-methylolacrylamide
, China, , ,

Production Method 7

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: 4-Methoxyphenol Catalysts: Tetramethylammonium hydroxide Solvents: Water ;  60 °C; 3 h, 60 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 7.5 - 8
Reference
Preparation of N-methylol acrylamide
, China, , ,

Production Method 8

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide ;  3 h, pH 8, 45 °C
Reference
Method for preparation of textile finishing agents
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Production Method 9

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 heated
Reference
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Production Method 10

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  2 h, pH 8 - 9, 23 - 25 °C
1.2 Reagents: Formic acid ;  pH 5 - 6
Reference
Effect of different crosslinkers on properties of melamine formaldehyde-furfuryl alcohol copolymer/montmorillonite impregnated softwood (Ficus hispida)
Hazarika, Ankita; Maji, Tarun K., Polymer Engineering & Science, 2013, 53(7), 1394-1404

Production Method 11

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: 4-Methoxyphenol Catalysts: Triethylamine ;  rt → 45 °C; 2 h, pH 9.5, 45 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 7
Reference
Research on synthesis of N-hydroxymethyl acrylamide
Chen, Weihong; Li, Daguang; Li, Shuquan, Guangdong Huagong, 2005, 32(10), 40-41

Production Method 12

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Catalysts: Sodium hydroxide ,  Molybdenum sodium oxide Solvents: Water
Reference
Method for producing N-methylacrylamide
, European Patent Organization, , ,

Production Method 13

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: Triphenyl phosphate Catalysts: Sodium hydroxide ,  Molybdenum sodium oxide Solvents: Water ;  50 °C → 65 °C; 3 h, 65 - 70 °C
Reference
Green preparation of N-methylolacrylamide powder and water product
, China, , ,

Production Method 14

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Solvents: Diethyl ether ;  4 - 5 h, 60 - 70 °C
Reference
High-strength double-wall corrugated pipe and preparation method thereof
, China, , ,

Production Method 15

9012-76-4 9012-76-4
924-42-5 924-42-5
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: 4-Methoxyphenol ,  Ammonium chloride Solvents: Water ;  10 min, 130 °C
Reference
Preparation of novel chitosan derivatives and applications in functional finishing of textiles
Pan, Hong; Zhao, Tao; Xu, Lihui; Shen, Yong; Wang, Liming; et al, International Journal of Biological Macromolecules, 2020, 153, 971-976

Production Method 16

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: 4-Methoxyphenol Solvents: Water ;  pH 8
Reference
New design of an inkjet printing press using curable water-based primers, coatings and inks
, World Intellectual Property Organization, , ,

Production Method 17

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: Oxalic acid ,  Hydrochloric acid ,  Urea-formaldehyde resin ,  Sodium chloride sulfate thiosulfate Solvents: Water ;  0.25 - 0.3 MPa; 0.7 - 1.6 h, 15 - 30 °C
Reference
Composition for polymer sorbent and method for producing sorbent from composition
, Russian Federation, , ,

Production Method 18

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 8.0 - 9.0, 23 - 25 °C; 2 h, 23 - 25 °C
1.2 Reagents: Formic acid ;  2 h, pH 5.0 - 6.0, 23 - 25 °C
Reference
Studies on Effects of Different Cross-Linkers on the Properties of Starch-Based Wood Composites
Baishya, Prasanta; Maji, Tarun K., ACS Sustainable Chemistry & Engineering, 2014, 2(7), 1760-1768

Production Method 19

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Reagents: 4-Methoxyphenol Solvents: Water ;  40 - 45 °C; 45 °C → 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  15 - 25 °C; 2 h, pH 9.5 - 10, 15 - 25 °C
Reference
Method for preparation of N-hydroxymethylacrylamide
, China, , ,

Production Method 20

79-06-1 79-06-1
924-42-5 924-42-5
Reaction Conditions
1.1 Catalysts: Ethanolamine ;  4 - 6 h, pH 9.4 - 9.6, 50 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  neutralized, < 15 °C
Reference
Method for preparing N-hydroxymethyl acrylamide using Number 200 mineral solvent
, China, , ,

N-(Hydroxymethyl)acrylamide Raw materials

N-(Hydroxymethyl)acrylamide Preparation Products

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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:924-42-5)N-羟甲基丙烯酰胺
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:924-42-5)N-Methylolacrylamide
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Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
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N-(Hydroxymethyl)acrylamide Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

N-(Hydroxymethyl)acrylamide Related Literature

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Jiangsu Xinsu New Materials Co., Ltd
(CAS:924-42-5)
SFD113;SDF112
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:924-42-5)N-羟甲基丙烯酰胺
LE1625605;LE3363;LE11753
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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